(1-(6-(2-Methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)(2-methylindolin-1-yl)methanone

• IUPAC Name: [1-[6-(2-methoxyphenyl)pyridazin-3-yl]piperidin-4-yl]-(2-methyl-2,3-dihydroindol-1-yl)methanone
• InChI: InChI=1S/C26H28N4O2/c1-18-17-20-7-3-5-9-23(20)30(18)26(31)19-13-15-29(16-14-19)25-12-11-22(27-28-25)21-8-4-6-10-24(21)32-2/h3-12,18-19H,13-17H2,1-2H3
• InChI Key: VVYRAUOTHXQYNI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)C3CCN(CC3)C4=NN=C(C=C4)C5=CC=CC=C5OC
• Molecular Formula: C26H28N4O2
• Molecular Weight: 428.5 g/mol
• CAS No.: 1203155-91-2

Description

(1-(6-(2-Methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)(2-methylindolin-1-yl)methanone is a synthetic chemical compound of interest in medicinal chemistry and pharmacological research. This molecule features a complex structure combining pyridazine, piperidine, and indoline heterocyclic systems, a scaffold motif present in compounds investigated for various biological activities. For instance, structural analogs containing the 6-arylpyridazin-3-yl piperazine motif have been identified as potential P2Y12 receptor antagonists with antiplatelet efficacy . Other research into piperidine-containing compounds has explored their application as potent and selective inhibitors of epigenetic regulators like EZH2, which is a target in oncology . The specific integration of a 2-methylindoline group in this compound may further modulate its properties and interaction with biological targets, warranting investigation into its potential mechanisms of action. Researchers can utilize this high-purity compound as a key building block or a pharmacological probe in hit-to-lead optimization campaigns, structure-activity relationship (SAR) studies, and high-throughput screening. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound (1-(6-(2-Methoxyphenyl)pyridazin-3-yl)piperidin-4-yl)(2-methylindolin-1-yl)methanone, often referred to as a pyridazinyl piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to explore its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{28}N_{6}O_{2}$ with a molecular weight of 432.5 g/mol. The structure includes a piperidine ring, a pyridazine moiety, and an indolinone component, which are known for their diverse biological activities.

Property	Value
Molecular Formula	C24H28N6O2
Molecular Weight	432.5 g/mol
CAS Number	1396708-88-5

Antimicrobial Activity

Studies have shown that derivatives of piperidine and pyridazine exhibit notable antimicrobial properties. For instance, compounds similar to the one have demonstrated moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. Research indicates that piperidine derivatives can act as inhibitors of acetylcholinesterase (AChE) and urease, which are crucial in treating conditions like Alzheimer's disease and urinary tract infections, respectively .

Anticancer Properties

The indolinone structure is associated with anticancer activity. Compounds with similar frameworks have been evaluated for their ability to inhibit tumor growth in various cancer cell lines. Preliminary results suggest that the compound may induce apoptosis in cancer cells through multiple pathways .

The biological activity of the compound is likely mediated through several mechanisms:

• Receptor Binding : The compound may interact with specific receptors involved in neurotransmission and cell signaling.
• Enzyme Interaction : By inhibiting key enzymes like AChE, it can modulate neurotransmitter levels, impacting cognitive functions.
• Cell Cycle Disruption : The anticancer effects may arise from interference with cell cycle progression, leading to apoptosis.

Case Studies

• Antimicrobial Efficacy : A study evaluated various piperidine derivatives against Staphylococcus aureus and found that modifications similar to those in our compound resulted in significant antibacterial activity .
• Cancer Cell Line Testing : In vitro studies on breast cancer cell lines showed that compounds featuring the indolinone structure significantly reduced cell viability, indicating potential for further development as anticancer agents .
• Enzyme Inhibition Assays : Research conducted on urease inhibition highlighted that certain derivatives exhibited IC50 values comparable to established inhibitors, suggesting the compound's utility in treating infections caused by urease-producing bacteria .

Comparison with Similar Compounds

Core Structure and Substituent Analysis

The target compound’s pyridazine core distinguishes it from indole- or thieno-pyrimidine-based analogs. For example:

• 6-(4-Methylpiperazin-1-yl)-1H-indole (A434378): This indole derivative () substitutes a piperazine ring at position 5.
• EP 2402347 A1 Compounds: These thieno-pyrimidine derivatives () feature morpholino and piperidinyl groups. The morpholino group improves aqueous solubility, whereas the target compound’s methoxyphenyl group prioritizes lipophilicity for membrane penetration .

Functional Group Impact on Bioactivity

• Methoxyphenyl vs. Halogenated Substituents : The 2-methoxyphenyl group in the target compound may enhance aromatic stacking compared to halogenated analogs (e.g., 5-Chloroisoxazolo[4,5-b]pyridin-3-amine in ), which rely on electronegativity for target binding .
• Indolin vs. Pyrazole Moieties: The 2-methylindolin group provides a rigid, planar structure conducive to receptor binding, unlike pyrazole-containing compounds (e.g., 4-Bromo-1-methyl-1H-pyrazol-3-yl)methanol, which offer rotational flexibility .

Hypothetical Pharmacokinetic and Pharmacodynamic Profiles

• Metabolic Stability : The methoxy group may reduce oxidative metabolism compared to unsubstituted phenyl analogs, as seen in plant-derived bioactive compounds where substituents influence metabolic degradation .
• Solubility: The piperidine ring balances lipophilicity, whereas morpholino-containing analogs () prioritize hydrophilicity, impacting their distribution in biological systems .

Data Tables: Structural and Functional Comparison

Table 1. Core Structure and Substituent Comparison

Compound Name	Core Structure	Key Substituents	Hypothesized Bioactivity	Reference
Target Compound	Pyridazine	2-Methoxyphenyl, Piperidine, Indolin	Kinase inhibition/CNS modulation	-
6-(4-Methylpiperazin-1-yl)-1H-indole	Indole	Piperazine	CNS/Pesticidal activity
EP 2402347 A1 Derivatives	Thieno-pyrimidine	Piperidinyl, Morpholino	Kinase inhibition

Table 2. Functional Group Impact

Group	Target Compound	Analog (A436274: 1-(3-Iodopyridin-2-yl)ethanone)	Effect on Properties
Aromatic Substituent	2-Methoxyphenyl	Iodo (Electron-withdrawing)	Enhanced lipophilicity vs. electrophilicity
Heterocycle	Piperidine	Pyridine (Unsubstituted)	Improved basicity and H-bonding